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Compound of Interest

Compound Name: 2-Methyl-6-nitroaniline

Cat. No.: B018888

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Methyl-6-
nitroaniline (MNA) in materials science, with a focus on its application as a key intermediate in
the synthesis of dyes and pigments, and as a precursor for nonlinear optical (NLO) materials.
Detailed experimental protocols and quantitative data are presented to facilitate research and
development in these areas.

Intermediate for Dyes and Pigments

2-Methyl-6-nitroaniline is a versatile chemical compound widely used as an intermediate in
the synthesis of azo dyes.[1][2] Its chemical structure, featuring both a methyl and a nitro group
on the aniline ring, allows for the creation of dyes with vibrant colors and good stability.[1]

Application: Synthesis of Azo Dyes

Azo dyes are a major class of synthetic colorants that contain the azo group (-N=N-) as the
chromophore. 2-Methyl-6-nitroaniline can be diazotized and coupled with various coupling
components to produce a wide range of colors.

Quantitative Data Summary:
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Property Value Reference
Molecular Weight 152.15 g/mol [2][3]
Melting Point 93-96 °C [2]

Orange-red needle-shaped
Appearance crystals or orange-yellow [3]

prisms

B Less than 1 mg/mL in water at
Solubility 93 °C [3]

Experimental Protocol: Synthesis of a Generic Azo Dye from 2-Methyl-6-nitroaniline

This protocol outlines a general procedure for the synthesis of an azo dye. The specific
coupling component will determine the final color of the dye.

Workflow for Azo Dye Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018888#application-of-2-methyl-6-nitroaniline-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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